N-(4-(furan-3-yl)benzyl)-2-(methylthio)benzamide

• IUPAC Name: N-[[4-(furan-3-yl)phenyl]methyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C19H17NO2S/c1-23-18-5-3-2-4-17(18)19(21)20-12-14-6-8-15(9-7-14)16-10-11-22-13-16/h2-11,13H,12H2,1H3,(H,20,21)
• InChI Key: QPNWCOOJJCXMPP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NCC2=CC=C(C=C2)C3=COC=C3
• Molecular Formula: C19H17NO2S
• Molecular Weight: 323.4 g/mol
• CAS No.: 2034454-10-7

Description

N-(4-(furan-3-yl)benzyl)-2-(methylthio)benzamide is a useful research compound. Its molecular formula is C19H17NO2S and its molecular weight is 323.41. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Biological Activities

• Synthesis and Biological Potential: A study developed synthetic approaches to enaminones fused to 1,4-benzothiazin-2-one moiety, which are of interest for studies on biological activity, chemosensors, and fluorescence. These compounds, including those structurally related to N-(4-(furan-3-yl)benzyl)-2-(methylthio)benzamide, were synthesized through the reaction of furan-2,3-diones or acylpyruvic acids, indicating potential for antimicrobial activity and chemosensor applications (Stepanova, Dmitriev, & Maslivets, 2020).
• Structural Determination and Properties: Another study focused on the structural determination of N,N’-(2,2’-dithiodi-o-phenylene)bis-(furan-2-carboxamide), a compound with structural similarities, highlighting its potential antibacterial, antifungal activities, and utility in cosmetics as an antiseptic. This reinforces the relevance of such compounds in developing new materials with potential health applications (Yıldırım et al., 2018).
• Catalytic Synthesis of Furanimines: Research into the Pd(II)-catalyzed oxidative heterodimerization reaction of 2,3-allenamides and 1,2-allenyl ketones offers an efficient route for synthesizing polysubstituted 4-(furan-3'-yl)-2(5H)-furanimines. This synthesis pathway underscores the compound's role in facilitating access to complex molecules with potential biological activities (Ma, Gu, & Yu, 2005).

Advanced Materials and Therapeutic Agents

• Polymer Synthesis: The reverse Diels-Alder reaction of N-substituted maleimide adducts of furan, related to the chemical structure of interest, serves as a method for preparing maleimides for polymerization. These polymers have potential applications in materials science, indicating the compound's relevance in developing new polymers (Narita, Teramoto, & Okawara, 1971).
• Antiplasmodial Activities: An N-acylated furazan-3-amine, related to the chemical structure , demonstrated activity against Plasmodium falciparum, pointing to its potential in anti-malarial drug development. This suggests that structurally similar compounds like this compound could also be explored for their antiplasmodial activities (Hermann et al., 2021).